Europium-153

Specification

• CAS No.: 13982-02-0
• Molecular Formula: Eu
• Molecular Weight: 152.92124 g/mol
• IUPAC Name: europium-153
• Standard InChI: InChI=1S/Eu/i1+1
• Standard InChI Key: OGPBJKLSAFTDLK-OUBTZVSYSA-N
• Isomeric SMILES: [153Eu]
• SMILES: [Eu]
• Canonical SMILES: [Eu]

Introduction

Fundamental Properties of Europium-153

Europium-153 (153Eu) is one of the two naturally occurring isotopes of europium, a rare earth element with atomic number 63. It accounts for 52.2% of natural europium, making it the most abundant europium isotope in nature. While considered observationally stable for practical purposes, theoretical models suggest it could undergo alpha decay with an extremely long half-life exceeding 5.5×1017 years, making such decay virtually undetectable in laboratory conditions.

Nuclear and Physical Properties

The nuclear and physical properties of Europium-153 are well-characterized through extensive research, revealing its unique attributes as summarized in the following table:

Property	Value
Natural Abundance	52.19(3)%
Atomic Mass	152.921225(4) Da
Relative Isotopic Mass	152.9212303
Neutron Number (N)	90
Atomic Number (Z)	63
Mass Number (A)	153
Nuclear Spin (I)	5/2
Magnetic Moment (μ/μN)	1.5331
Half-life	Stable
Quadrupole Moment	2.41
g-factor	0.6134

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Chemical and Physical Characteristics

As an isotope of europium, Europium-153 shares the chemical properties of the element while possessing unique nuclear characteristics. The following table outlines its key physical and chemical attributes:

Property	Value
Melting Point	1099 K
Boiling Point	1802 K
Specific Heat	0.176
Heat of Formation	177.4
Thermal Conductivity	13.9
Dipole Polarizability	184
Electron Affinity	0.116 kJ/mole
Electronegativity (Pauling scale)	1.2
Atomic Radius	180.4c pm
Covalent Radius	185 pm
Crystal Structure	BCC (Body-Centered Cubic)

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Nuclear Characteristics and Properties

Europium-153 exhibits distinctive nuclear properties that make it valuable for various applications in nuclear science and research.

NMR Properties

The nuclear magnetic resonance properties of Europium-153 are well-documented and provide valuable information for spectroscopic applications:

Property	Value
Frequency relative to 1H = 100 (MHz)	approximately 10.98
Magnetogyric ratio, γ (107 rad T-1 s-1)	2.9369
Magnetic moment, μ (μN)	1.8139
Nuclear quadrupole moment, Q/millibarn	2412(21)

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Neutron Capture Characteristics

Europium-153 exhibits significant neutron capture properties that have been extensively studied. These characteristics are crucial for understanding its behavior in nuclear reactors and its applications in producing other isotopes:

• The neutron capture cross-sections have been measured by time-of-flight method in the energy range from 0.005 to 100 eV using the Kyoto University Research Reactor Institute-Linear Accelerator (KURRI-LINAC).

• Bismuth Germanate (BGO) scintillators were employed to detect the prompt capture of γ rays during these measurements.

• Researchers have obtained the resonance parameters of 17 resonances in 153Eu using the code SAMMY.

• For certain resonances, notably the 2.46-, 3.29-, and 3.94-eV resonances, the evaluated resonance peak areas in nuclear data libraries (JENDL-4.0, ENDF/B-VII.1, and JEFF-3.2) are approximately 15% larger than the experimentally measured resonance peak areas.

Applications in Nuclear Science and Technology

Europium-153 plays critical roles in various nuclear science and technology applications, leveraging its unique properties for practical purposes.

Nuclear Fuel Management

In nuclear engineering, Europium-153 holds significant importance for safety and operational considerations:

• It is considered one of the most important fission products in burn-up credit consideration for criticality safety in the transportation, storage, and treatment of spent nuclear fuel.

• The double neutron capture reaction of 153Eu produces the strong neutron absorber 155Gd via β decay, giving the 153Eu(n,γ) reaction an important role in the chain of absorbing isotopes in nuclear reactors.

• Its neutron absorption properties contribute to the design and safety analysis of nuclear fuel cycles and spent fuel management systems.

Radioisotope Production

One of the most valuable applications of Europium-153 is in the production of medically significant radioisotopes:

• Europium-153 can be used for the production of high specific activity Samarium-153 (153Sm) via fast neutron irradiation.

• Samarium-153 is employed in nuclear medicine for treatments including radiation synovectomy and metastatic bone pain palliation.

• The production process typically involves thermal neutron irradiation of enriched 153Eu targets, followed by chemical separation to obtain the desired radioisotope.

Calibration and Analytical Applications

Europium-153 and its derivatives serve important roles in analytical instrumentation and research:

• It is used in laser-induced fluorescence measurements for monitoring chemical processes in radiological hot cells or glove boxes, providing real-time data in environments where traditional monitoring is challenging.

• The compound contributes to calibration transfer techniques for remote monitoring applications, allowing models trained on one instrument to be transferred to another instrument of different configuration or on different dates.

• While Europium-152 and Europium-154 are more commonly used as reference sources for gamma-ray spectrometry calibration, Europium-153 plays a supporting role in understanding these calibration systems.

Research Findings and Recent Studies

Significant research has been conducted on Europium-153, expanding our understanding of its nuclear properties and potential applications.

Neutron Capture Cross-Section Measurements

Advanced measurement techniques have provided precise data on the neutron capture behavior of Europium-153:

• Researchers at the Kyoto University Research Reactor Institute have conducted detailed measurements of the neutron capture cross-sections of Europium-153 using time-of-flight methods.

• These studies have revealed discrepancies between experimental results and values in established nuclear data libraries, indicating the need for refinement of nuclear data.

• The absolute values of the neutron capture cross-sections were determined by normalizing to thermal capture cross-sections in standard nuclear data libraries such as ENDF/B-VII.1.

Calibration Transfer Techniques

Recent research has focused on utilizing Europium-153 in advanced analytical applications:

• Studies at Oak Ridge National Laboratory have explored calibration transfer methods for remote monitoring of samarium and europium in lithium chloride solutions using laser-induced fluorescence spectroscopy.

• Three transfer techniques were compared: direct standardization (DS), piecewise direct standardization (PDS), and external parameter orthogonalization (EPO), with DS and PDS showing superior performance.

• These techniques allow for the deployment of analytical models in challenging environments, such as radiological hot cells, where traditional calibration approaches are difficult or impossible.

Europium-154 Contamination Studies

Related research has investigated the presence of radioactive europium isotopes in medical treatments:

• Studies have shown that patients treated with Samarium-153-EDTMP (produced from Europium-153) may retain detectable levels of Europium-154, a contaminant produced during the irradiation process.

• This contamination can be sufficient to trigger radiation detection systems at security checkpoints, requiring proper documentation and preparation for patients undergoing such treatments.

• Researchers have identified specific gamma-ray energies associated with Europium-154 contamination, including peaks at 1,277, 1,003, 877, 729, and 595 keV (±7.5 keV).

Production and Availability

Europium-153 is obtained through various processes and is commercially available for research and industrial applications.

Natural Occurrence and Extraction

Europium-153 naturally constitutes approximately 52.2% of all naturally occurring europium. The element europium itself was first isolated by Sir William Crookes in 1889, and modern extraction techniques have made its isotopes available for scientific and industrial use.

Enrichment and Purification

The process of obtaining high-purity Europium-153 involves several steps:

• Separation from Europium-151, the other naturally occurring isotope of europium.

• Enrichment techniques to increase the isotopic purity for specific applications.

• Chemical purification to remove other elements and ensure high chemical purity of the final product.